molecular formula C22H12Cl2FN3 B2527794 6-chloro-1-(4-chlorophenyl)-3-(4-fluorophenyl)-1H-pyrazolo[4,3-c]quinoline CAS No. 901021-89-4

6-chloro-1-(4-chlorophenyl)-3-(4-fluorophenyl)-1H-pyrazolo[4,3-c]quinoline

Cat. No.: B2527794
CAS No.: 901021-89-4
M. Wt: 408.26
InChI Key: KIBNALZWLMHAKE-UHFFFAOYSA-N
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Description

6-chloro-1-(4-chlorophenyl)-3-(4-fluorophenyl)-1H-pyrazolo[4,3-c]quinoline, also known as CPQ, is a chemical compound that belongs to the class of pyrazoloquinolines. It has been the subject of extensive research due to its potential applications in various fields, including medicine and agriculture.

Scientific Research Applications

Photophysical Properties and Luminescent Applications

Optical Absorption and Fluorescence

The measured optical absorption and fluorescence spectra of derivatives similar to the specified compound exhibit significant trends based on solvent polarity and molecular structure alterations. These compounds, including methyl derivatives and other variants, show potential for luminescent or electroluminescent applications, emitting light in the green-yellow range depending on the solvent polarity. The spectral shifts and quantum chemical calculations suggest their suitability for various optical applications (Danel et al., 2010); (Całus et al., 2006).

Structural and Optical Properties

Studies on thin films derived from related quinoline derivatives reveal their nanocrystalline nature when deposited, with significant implications for their optical properties. These properties include absorption parameters, molar extinction coefficients, and the determination of electron transition types, highlighting their potential in optoelectronic devices and light-emitting diodes (Zeyada et al., 2016).

Sensory Applications and Molecular Logic Gates

Fluorescent Molecular Sensors

Certain derivatives exhibit characteristics suitable for the construction of fluorescent molecular sensors. Their structure allows for facile integration into systems that can operate via intramolecular charge transfer, showing promise for metal ion recognition and analyte-induced fluorescence enhancement, which are crucial for environmental monitoring and biological applications (Rurack et al., 2002).

Photovoltaic Applications

Photovoltaic Properties

The photovoltaic properties of quinoline derivatives have been explored, with studies demonstrating their efficiency in organic-inorganic photodiode fabrication. These compounds' ability to form thin films and their response to illumination suggest their potential in improving solar cell technologies and developing new types of photodiodes (Zeyada et al., 2016).

Properties

IUPAC Name

6-chloro-1-(4-chlorophenyl)-3-(4-fluorophenyl)pyrazolo[4,3-c]quinoline
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H12Cl2FN3/c23-14-6-10-16(11-7-14)28-22-17-2-1-3-19(24)21(17)26-12-18(22)20(27-28)13-4-8-15(25)9-5-13/h1-12H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KIBNALZWLMHAKE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=C3C(=CN=C2C(=C1)Cl)C(=NN3C4=CC=C(C=C4)Cl)C5=CC=C(C=C5)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H12Cl2FN3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

408.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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